Cas no 338754-52-2 (1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338754-52-2
• MF: C₁₅H₁₄Cl₂N₂O₂
• MW: 325.189861774445
• MDL: MFCD00139976
• CID: 5269632
• Update Time: 2026-03-09

1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,6-dichlorophenyl)methyl]-N,N-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-[(2,6-dichlorophenyl)methyl]-N,N-dimethyl-2-oxopyridine-3-carboxamide
• Oprea1_270941

• MDL： MFCD00139976
• Inchi： 1S/C15H14Cl2N2O2/c1-18(2)14(20)10-5-4-8-19(15(10)21)9-11-12(16)6-3-7-13(11)17/h3-8H,9H2,1-2H3
• InChI Key： CDCDILXOQPPUFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC=C(C(N(C)C)=O)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 478
• XLogP3: 2.8
• Topological Polar Surface Area: 40.6

Additional information on 1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

1-(2,6-DICHLOROBENZYL)-N,N-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS 338754-52-2): A Comprehensive Overview

The chemical compound 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS 338754-52-2) is a specialized organic molecule with significant potential in various research and industrial applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyridinecarboxamide derivatives, which are known for their diverse biological activities and utility in material science.

With the increasing interest in heterocyclic compounds and their applications, 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide has garnered attention from researchers exploring novel pharmaceutical intermediates and agrochemical formulations. The presence of both chlorobenzyl and dimethylcarboxamide moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest in modern chemical research.

The molecular structure of CAS 338754-52-2 features a pyridine ring substituted at the 1-position with a 2,6-dichlorobenzyl group and at the 3-position with a N,N-dimethylcarboxamide functionality. This arrangement creates a balanced combination of lipophilic and polar characteristics, which is particularly valuable in the design of compounds with specific bioavailability profiles. Recent studies have highlighted the potential of similar structures in addressing challenges related to molecular solubility and targeted delivery systems.

In the context of current research trends, 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide is being investigated for its possible role in the development of advanced materials and specialty chemicals. The compound's structural features make it a candidate for modification to create derivatives with tailored properties for specific applications. Researchers are particularly interested in how the electron-withdrawing effects of the chlorine atoms might influence the compound's reactivity in various chemical transformations.

The synthesis of CAS 338754-52-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve efficiency in the production of such specialized compounds. This aligns with the growing industry focus on sustainable chemical manufacturing practices, which has become a significant concern for both researchers and commercial producers.

Analytical characterization of 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's identity and purity, especially when it's intended for research applications where precise molecular specifications are required. The development of advanced analytical protocols for such compounds remains an active area of method development in analytical chemistry.

From a commercial perspective, the market for specialized compounds like CAS 338754-52-2 has been growing steadily, driven by increasing demand from the pharmaceutical research and material science sectors. Suppliers are focusing on providing high-purity samples with comprehensive technical data sheets to meet the exacting standards of research institutions and industrial laboratories. The compound's relative stability under standard storage conditions makes it suitable for international distribution to research facilities worldwide.

Safety considerations for handling 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended when working with this material, as with any fine chemical product. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

The future research directions for CAS 338754-52-2 and its derivatives appear promising, with potential applications being explored in various fields of medicinal chemistry and functional materials. The compound's modular structure allows for systematic modifications that could lead to discoveries in areas such as small molecule therapeutics or specialty polymer additives. As synthetic methodologies continue to advance, the accessibility and utility of such specialized compounds are expected to increase significantly.

For researchers seeking information about 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide, it's important to note that the compound may be available from specialty chemical suppliers under various catalog numbers. When sourcing this material, verification of the CAS number 338754-52-2 is essential to ensure obtaining the correct chemical entity. The compound's specifications, including purity levels and packaging options, may vary between suppliers, so careful comparison of technical data is recommended.

In conclusion, 1-(2,6-Dichlorobenzyl)-N,N-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarboxamide represents an interesting example of contemporary heterocyclic chemistry with potential across multiple scientific disciplines. Its well-defined structure and the possibility of creating diverse derivatives make it a valuable building block in chemical research. As the understanding of structure-activity relationships continues to evolve, compounds like CAS 338754-52-2 will likely play increasingly important roles in the development of novel chemical entities for various applications.